Cas no 1039975-28-4 ([3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]amine)

[3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]amine structure
1039975-28-4 structure
Product Name:[3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]amine
CAS No:1039975-28-4
MF:C12H14N4
MW:214.266361713409
CID:3159775
PubChem ID:28887888
Update Time:2025-09-18

[3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]amine Chemical and Physical Properties

Names and Identifiers

    • [3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]amine
    • 3-{5H,6H,7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YL}ANILINE
    • STK510350
    • 3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline
    • 1039975-28-4
    • AKOS005169061
    • G54571
    • 3-(1,2,4-triazolo[4,5-a]piperidin-3-yl)phenylamine
    • CS-0241295
    • EN300-232232
    • 3-(5H,6H,7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YL)ANILINE
    • 3-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline
    • MDL: MFCD11184218
    • Inchi: 1S/C12H14N4/c13-10-5-3-4-9(8-10)12-15-14-11-6-1-2-7-16(11)12/h3-5,8H,1-2,6-7,13H2
    • InChI Key: FCDUCBGYMIGQKE-UHFFFAOYSA-N
    • SMILES: N12C(C3C=CC=C(C=3)N)=NN=C1CCCC2

Computed Properties

  • Exact Mass: 214.121846464Da
  • Monoisotopic Mass: 214.121846464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.7Ų

[3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A916699-1g
3-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline
1039975-28-4 97%
1g
$296.0 2024-04-26

[3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]amine Related Literature

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